Cas no 1000340-44-2 (4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid)

• Product Name: 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• CAS No: 1000340-44-2
• MF: C₈H₅N₃O₄
• MW: 207.143001317978
• CID: 844761
• Update Time: 2025-11-02

4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-7-azaindole-3-carboxylic acid
• 4-Nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 4-nitro-
• 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid

• Inchi： 1S/C8H5N3O4/c12-8(13)4-3-10-7-6(4)5(11(14)15)1-2-9-7/h1-3H,(H,9,10)(H,12,13)
• InChI Key： GLWOBXJVRRKBED-UHFFFAOYSA-N
• SMILES： OC(C1C2C(=NC=CC=2[N+](=O)[O-])NC=1)=O

Computed Properties

• Exact Mass: 207.028006g/mol
• Monoisotopic Mass: 207.028006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.14g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid

4-Nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic Acid: A Versatile Heterocyclic Building Block for Drug Discovery

In the realm of medicinal chemistry and pharmaceutical research, 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid (CAS 1000340-44-2) has emerged as a valuable heterocyclic scaffold with diverse applications. This nitrogen-rich bicyclic compound combines the structural features of pyrrole and pyridine rings, making it an attractive building block for drug design and development.

The 4-nitro-1H-pyrrolo[2,3-b]pyridine core structure offers multiple sites for chemical modification, particularly at the 3-position carboxylic acid group and the 4-position nitro substituent. This molecular architecture has drawn significant attention from researchers working on kinase inhibitors, anticancer agents, and antimicrobial compounds, addressing current challenges in drug-resistant infections and targeted cancer therapies.

Recent studies highlight the potential of pyrrolopyridine derivatives in addressing modern medical needs, particularly in the development of JAK kinase inhibitors for inflammatory diseases and EGFR inhibitors for cancer treatment. The electron-withdrawing nitro group at the 4-position enhances the reactivity of this scaffold for nucleophilic aromatic substitution reactions, a property frequently exploited in medicinal chemistry optimizations.

The synthetic versatility of 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid makes it particularly valuable in parallel synthesis and combinatorial chemistry approaches. Pharmaceutical researchers are increasingly utilizing this scaffold to create diverse libraries of compounds for high-throughput screening against various biological targets, responding to the growing demand for novel therapeutic agents in precision medicine.

From a chemical perspective, the nitro-pyrrolopyridine carboxylic acid structure exhibits interesting photophysical properties that have attracted attention in materials science applications. The conjugated π-system and hydrogen-bonding capability of this molecule make it a candidate for developing organic semiconductors and fluorescent probes, aligning with current interests in sustainable materials and bioimaging technologies.

In drug metabolism studies, derivatives of 1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid have shown favorable pharmacokinetic profiles in many cases, with the nitro group offering opportunities for prodrug strategies or metabolic transformation. This aspect is particularly relevant to current pharmaceutical research focusing on improving drug bioavailability and reducing side effects.

The growing importance of nitrogen-containing heterocycles in medicinal chemistry has positioned 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid as a key intermediate for pharmaceutical innovation. Its applications extend beyond small molecule drugs to include potential uses in PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities that represent cutting-edge approaches in drug discovery.

Quality control and analytical characterization of 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid typically involve HPLC, mass spectrometry, and NMR techniques. The compound's well-defined spectral signatures facilitate its identification and purity assessment, meeting the stringent requirements of pharmaceutical development and current good manufacturing practices (cGMP).

As research continues to explore the therapeutic potential of pyrrolopyridine-based compounds, the demand for high-quality 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid is expected to grow. This trend reflects the broader pharmaceutical industry's focus on novel heterocyclic scaffolds that can address unmet medical needs while offering improved safety and efficacy profiles compared to existing therapies.

Environmental considerations in chemical synthesis have also influenced the production methods for nitro-substituted pyrrolopyridines. Recent advances aim to optimize the synthetic routes to this compound using greener chemistry principles, minimizing waste generation and energy consumption while maintaining high yields and purity—a response to increasing regulatory and sustainability pressures in the chemical industry.

The future applications of 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid may extend into agrochemicals and material science, where its unique structural features could contribute to developing new crop protection agents or functional materials. This expansion potential makes it a compound of continuing interest across multiple scientific disciplines and industrial sectors.